Cas no 31061-58-2 (Benzenaminium,2-hydroxy-N,N,N-trimethyl-, inner salt)

• Product Name: Benzenaminium,2-hydroxy-N,N,N-trimethyl-, inner salt
• CAS No: 31061-58-2
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 308596
• PubChem ID: 141616
• Update Time: 2025-04-19

Benzenaminium,2-hydroxy-N,N,N-trimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

• Benzenaminium,2-hydroxy-N,N,N-trimethyl-, inner salt
• Ammonium, (o-hydroxyphenyl)trimethyl-, hydroxide, inner salt
• DTXSID20185020
• Benzenaminium, 2-hydroxy-N,N,N-trimethyl-, hydroxide, inner salt
• NSC244315
• NSC 244315
• 31061-58-2
• SCHEMBL16673246
• NSC-244315

• Inchi： 1S/C9H13NO/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7H,1-3H3
• InChI Key： VDAMZFHTCKFXBJ-UHFFFAOYSA-N
• SMILES： [O-]C1C=CC=CC=1[N+](C)(C)C

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.099714
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.1
• XLogP3: 2.1

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 23.06